Cas no 1335048-35-5 (3,5-Dichloro-4-hydroxyphenyl Boronic Acid)

• Product Name: 3,5-Dichloro-4-hydroxyphenyl Boronic Acid
• CAS No: 1335048-35-5
• MF: C₆H₅BCl₂O₃
• MW: 206.819100141525
• MDL: MFCD19105364
• CID: 3164354
• Update Time: 2025-08-05

3,5-Dichloro-4-hydroxyphenyl Boronic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-Hydroxyphenylboronic Acid
• 3,5-Dichloro-4-hydroxyphenyl Boronic Acid

• MDL： MFCD19105364
• Inchi： 1S/C6H5BCl2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10-12H
• InChI Key： PLWASSWLQMNNCS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(B(O)O)C=1)Cl)O

Additional information on 3,5-Dichloro-4-hydroxyphenyl Boronic Acid

3,5-Dichloro-4-hydroxyphenyl Boronic Acid (CAS No. 1335048-35-5): An Overview and Recent Advances

3,5-Dichloro-4-hydroxyphenyl Boronic Acid (CAS No. 1335048-35-5) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique 3,5-dichloro-4-hydroxyphenyl boronic acid structure, has shown promising applications in various areas, including drug discovery, catalysis, and materials science.

The molecular formula of 3,5-Dichloro-4-hydroxyphenyl Boronic Acid is C₈H₆BCl₂O₂, and it has a molecular weight of approximately 227.49 g/mol. The compound features a boronic acid functional group attached to a substituted phenyl ring, which imparts unique chemical properties and reactivity. The presence of chlorine atoms and a hydroxyl group further enhances its versatility in synthetic transformations.

In recent years, the study of 3,5-Dichloro-4-hydroxyphenyl Boronic Acid has been driven by its potential as a building block in organic synthesis. One of the key applications is in the formation of carbon-carbon bonds through Suzuki-Miyaura coupling reactions. This reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials with specific functionalities. The boronic acid group in 3,5-Dichloro-4-hydroxyphenyl Boronic Acid acts as an efficient coupling partner, facilitating the formation of new C-C bonds under mild conditions.

Beyond its role in synthetic chemistry, 3,5-Dichloro-4-hydroxyphenyl Boronic Acid has also been explored for its biological activities. Recent studies have shown that this compound exhibits anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the hydroxyl group and the electron-withdrawing chlorine atoms on the phenyl ring. The anti-inflammatory effects have been observed in both in vitro and in vivo models, making it a potential candidate for the development of new therapeutic agents.

In the context of drug discovery, 3,5-Dichloro-4-hydroxyphenyl Boronic Acid has been used as a starting material for the synthesis of bioactive compounds. Researchers have utilized this compound to develop derivatives with enhanced pharmacological profiles. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3,5-dichloro-4-hydroxyphenyl boronic acid-based compounds that exhibited potent anti-cancer activity against various cancer cell lines. These findings highlight the potential of this compound as a lead structure for further optimization and development into therapeutic agents.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and toxicity of 3,5-Dichloro-4-hydroxyphenyl Boronic Acid have shown that it is relatively stable under environmental conditions but can be biodegraded by certain microorganisms. This property makes it a more environmentally friendly option compared to some other boronic acids that are more persistent in the environment.

In materials science, 3,5-Dichloro-4-hydroxyphenyl Boronic Acid has found applications in the synthesis of functional polymers and coatings. The boronic acid group can participate in dynamic covalent bonding, allowing for the creation of self-healing materials and stimuli-responsive systems. These materials have potential applications in areas such as drug delivery systems and smart coatings.

The future prospects for 3,5-Dichloro-4-hydroxyphenyl Boronic Acid are promising. Ongoing research is focused on expanding its synthetic utility and exploring new biological activities. For instance, recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of this compound more accurately, facilitating its use in complex synthetic pathways.

In conclusion, 3,5-Dichloro-4-hydroxyphenyl Boronic Acid (CAS No. 1335048-35-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an attractive building block for organic synthesis, while its biological activities open up possibilities for drug discovery and therapeutic applications. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in both academic and industrial settings.